Cas no 3888-44-6 (2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:1))

• Product Name: 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:1)
• CAS No: 3888-44-6
• MF: C₁₀H₇NaO₈S₂
• MW: 342.27755188942
• CID: 309509
• PubChem ID: 23678880
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:1)
• sodium,4,5-dihydroxy-7-sulfonaphthalene-2-sulfonate
• 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-,monosodium salt
• CHROMOTROPIC ACID SODIUM SALT
• Chromotropic acid,monosodium salt
• EINECS 223-430-2
• Sodium hydrogen 4,5-dihydroxynaphthalene-2,7-disulphonate
• sodium;4,5-dihydroxy-7-sulfonaphthalene-2-sulfonate
• sodium 4,5-dihydroxy-7-sulfonaphthalene-2-sulfonate
• 3888-44-6
• Chromotropic acid, monosodium salt
• Sodium chromotropate
• DTXSID6063224
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, monosodium salt
• 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-, sodium salt (1:1)
• 4,5-Dihydroxy-2,7-naphthalene disulfonic acid monosodium salt

• Inchi： 1S/C10H8O8S2.Na/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8;/h1-4,11-12H,(H,13,14,15)(H,16,17,18);/q;+1/p-1
• InChI Key： UPYOFRGSTDARPV-UHFFFAOYSA-M
• SMILES： S(C1C=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)O)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 341.94800
• Monoisotopic Mass: 341.94800381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 563
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 19
• XLogP3: nothing
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Color/Form: Light gray or brown powder
• PSA: 168.79000
• LogP: 2.56340
• Solubility: Not determined

2,7-Naphthalenedisulfonicacid, 4,5-dihydroxy-, sodium salt (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)